1'-ethyl-4-methyl-1,4'-bipiperidine

• IUPAC Name: 1-ethyl-4-(4-methylpiperidin-1-yl)piperidine
• InChI: InChI=1S/C13H26N2/c1-3-14-8-6-13(7-9-14)15-10-4-12(2)5-11-15/h12-13H,3-11H2,1-2H3
• InChI Key: JXBGHNUELRNCMC-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)N2CCC(CC2)C
• Molecular Formula: C13H26N2
• Molecular Weight: 210.36 g/mol

Description

1'-ethyl-4-methyl-1,4'-bipiperidine is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1'-ethyl-4-methyl-1,4'-bipiperidine is not fully understood. However, it has been suggested that it acts as a dopamine reuptake inhibitor and a monoamine oxidase inhibitor. It also interacts with the opioid receptors, leading to its analgesic effects.
Biochemical and Physiological Effects:
1'-ethyl-4-methyl-1,4'-bipiperidine has been found to affect the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain. It has also been shown to reduce the levels of inflammatory cytokines in the body. Additionally, it has been found to increase the levels of antioxidant enzymes, leading to its potential use in the treatment of oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 1'-ethyl-4-methyl-1,4'-bipiperidine in lab experiments include its potential therapeutic applications, its ability to interact with multiple targets, and its relatively low toxicity. However, its limitations include its limited availability and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 1'-ethyl-4-methyl-1,4'-bipiperidine. These include further studies to understand its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential use in the treatment of various neurological and psychiatric disorders. Additionally, the use of 1'-ethyl-4-methyl-1,4'-bipiperidine as a potential lead compound for the development of new drugs is an area of interest for future research.
Conclusion:
In conclusion, 1'-ethyl-4-methyl-1,4'-bipiperidine is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 1'-ethyl-4-methyl-1,4'-bipiperidine involves the reaction of 1,4-dibromobutane with piperidine in the presence of sodium hydride. This reaction leads to the formation of 1,4'-bipiperidine, which is then further reacted with ethyl iodide and methyl iodide in the presence of potassium carbonate to obtain 1'-ethyl-4-methyl-1,4'-bipiperidine.

Scientific Research Applications

1'-ethyl-4-methyl-1,4'-bipiperidine has been extensively studied for its potential therapeutic applications. It has been found to possess analgesic, anti-inflammatory, and anticonvulsant properties. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression.